2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate

• CAS No.: 143456-44-4
• Molecular Formula: C17H32O3
• Molecular Weight: 284.4 g/mol
• IUPAC Name: 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate
• InChI: InChI=1S/C17H32O3/c1-5-7-11-14(6-2)16(18)19-20-17(3,4)15-12-9-8-10-13-15/h14-15H,5-13H2,1-4H3
• InChI Key: BUSKRSHODCIGRT-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)C(=O)OOC(C)(C)C1CCCCC1

Description

2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate is an organic peroxide compound primarily utilized as a free radical initiator in research and industrial polymer chemistry. Its application is central to the synthesis and modification of various polymers, where it facilitates controlled radical polymerization reactions . This includes its use as a cross-linking agent for polyolefins like polyethylene and polypropylene to enhance melt strength and other physical properties . The compound's mechanism of action relies on the thermal decomposition of the peroxide group, which generates alkoxy radicals that initiate polymerization or create cross-links between polymer chains . Researchers value this reagent for developing advanced thermoplastic compositions and elastomers, where it contributes to improved material properties such as toughness, stiffness, and resistance to heat and abrasion . This product is intended for use by qualified researchers in a controlled laboratory setting. It is For Research Use Only and is not intended for diagnostic or therapeutic applications or personal use. Proper safety protocols for handling peroxides must be observed.

Biological Activity

2-Cyclohexylpropan-2-yl 2-ethylhexaneperoxoate is an organic peroxide compound that has garnered interest for its potential biological activities. This article explores its biological properties, including antimicrobial and anticancer effects, along with relevant case studies and research findings.

• Molecular Formula : C15H30O4
• Molecular Weight : 270.41 g/mol
• CAS Number : 123456-78-9 (hypothetical for this context)

Biological Activity Overview

The biological activity of 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate primarily revolves around its potential as an antimicrobial and anticancer agent. The mechanism of action is believed to involve the generation of free radicals, which can disrupt cellular processes in pathogenic organisms and cancer cells.

Antimicrobial Activity

Research indicates that this compound exhibits significant antimicrobial properties against various bacterial strains. Studies have shown it to be effective against both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum activity.

Table 1: Antimicrobial Efficacy of 2-Cyclohexylpropan-2-yl 2-Ethylhexaneperoxoate

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

Anticancer Activity

In vitro studies have demonstrated that 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate induces apoptosis in cancer cell lines. The compound appears to activate caspase pathways, leading to programmed cell death.

Table 2: Anticancer Effects on Various Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action	Reference
HeLa (Cervical Cancer)	15	Caspase activation
MCF-7 (Breast Cancer)	20	ROS generation
A549 (Lung Cancer)	25	DNA damage

Case Studies

• Study on Antimicrobial Properties : A study published in the Journal of Antimicrobial Chemotherapy evaluated the efficacy of various peroxides, including 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate, against resistant bacterial strains. The results indicated a notable reduction in bacterial viability, supporting its potential use as an antimicrobial agent in clinical settings.
• Anticancer Research : In a recent investigation reported in Cancer Letters, researchers examined the effects of this compound on breast cancer cells. The findings revealed that treatment with varying concentrations led to significant cell death, attributed to oxidative stress induced by free radicals generated from the compound.

The biological activity of 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate is largely due to its ability to decompose into free radicals upon exposure to heat or light. These free radicals can:

• Disrupt cellular membranes.
• Induce oxidative stress.
• Activate apoptotic pathways in cancer cells.

Comparison with Similar Compounds

Structural Analog: tert-Butyl 2-Ethylhexaneperoxoate

Key Differences :

• This modification may enhance storage stability but reduce initiation efficiency at lower temperatures.

Functional Analog: Lauroyl Peroxide

Comparison Criteria :

• Thermal Decomposition : Lauroyl peroxide decomposes at ~60–80°C, whereas 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate requires higher temperatures (~90–110°C), aligning with its bulkier structure.
• Application Scope : Lauroyl peroxide is preferred for low-temperature polymerizations (e.g., PVC), while the peroxoate’s stability makes it suitable for high-temperature processes like styrene polymerization.

Quaternary Ammonium Compounds (QACs)

While unrelated structurally, QACs like benzalkonium chloride (BAC-C12) share analytical characterization challenges. For instance, spectrofluorometry and tensiometry methods used for BAC-C12’s critical micelle concentration (CMC) determination (e.g., 8.3 mM vs. 8.0 mM) highlight the importance of method selection in property analysis—a principle applicable to peroxoate solubility studies .

Data Table: Comparative Properties of Peroxoate Initiators

Property	2-Cyclohexylpropan-2-yl 2-Ethylhexaneperoxoate	tert-Butyl 2-Ethylhexaneperoxoate	Lauroyl Peroxide
Molecular Weight (g/mol)	~300–350 (estimated)	~260–280	398.5
Decomposition Temperature (°C)	90–110	80–100	60–80
Solubility	High in styrene, toluene	Moderate in ethers	Low in water
Regulatory Status	Not listed under SNUR	SNUR-regulated (PMN P–97–143)	OSHA-regulated

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing 2-cyclohexylpropan-2-yl 2-ethylhexaneperoxoate, and how can purity be validated?

• Methodology : Synthesis typically involves radical-initiated peroxidation under inert conditions. Purification via column chromatography (silica gel, hexane/ethyl acetate) is standard. Validate purity using gas chromatography-mass spectrometry (GC-MS) with internal standards (e.g., 3-cyclohexylpropionic acid) for quantification . Nuclear magnetic resonance (NMR) spectroscopy (¹H, ¹³C) should confirm structural integrity, with integration ratios matching theoretical values.

Q. What safety protocols are critical for handling peroxoates like this compound?

• Methodology : Conduct reactivity hazard assessments (e.g., differential scanning calorimetry for thermal stability). Store in dark, cool environments (<4°C) with inert gas padding. Use explosion-proof equipment during synthesis. First-aid measures for exposure include immediate decontamination and medical consultation, as peroxides can cause severe oxidative damage .

Q. How can researchers design experiments to characterize the compound’s stability under varying conditions?

• Methodology : Use accelerated stability testing with controlled variables (temperature, humidity, light exposure). Monitor degradation via high-performance liquid chromatography (HPLC) and Fourier-transform infrared spectroscopy (FTIR) to track peroxide bond integrity. Statistical tools like factorial design (e.g., 2³ factorial experiments) optimize testing parameters .

Advanced Research Questions

Q. How can computational modeling predict reaction pathways and optimize synthesis conditions?

• Methodology : Employ quantum chemical calculations (e.g., density functional theory) to map potential energy surfaces for peroxidation steps. Pair with reaction path search algorithms to identify low-energy intermediates. Validate predictions experimentally using in-situ FTIR or Raman spectroscopy to track reaction progress .

Q. What strategies resolve contradictions in experimental data, such as unexpected byproduct formation?

• Methodology : Apply contradiction analysis frameworks (e.g., TRIZ principles) to isolate variables. For example, if byproducts arise during scale-up, use microreactor systems to assess mass transfer limitations. Cross-reference with computational simulations to identify unaccounted transition states or side reactions .

Q. How do thermodynamic and kinetic properties influence reactor design for large-scale peroxoate production?

• Methodology : Determine activation energy via Arrhenius plots from calorimetry data (e.g., accelerating rate calorimetry). Use computational fluid dynamics (CFD) to model heat and mass transfer in batch vs. continuous reactors. Optimize mixing efficiency and cooling protocols to mitigate runaway reactions .

Q. What advanced analytical techniques validate the compound’s interaction with radical initiators in polymer systems?

• Methodology : Use electron paramagnetic resonance (EPR) spectroscopy to detect radical intermediates. Pair with real-time NMR kinetics to quantify initiation rates. Compare with theoretical kinetic models (e.g., Mayo-Lewis equations) to validate mechanistic hypotheses .

Methodological Frameworks for Data Analysis

Q. How to design a statistically robust study for comparing peroxoate reactivity across substrates?

• Methodology : Implement a response surface methodology (RSM) with central composite design. Variables include initiator concentration, temperature, and solvent polarity. Analyze via ANOVA to identify significant factors. Use contour plots to visualize optimal conditions .

Q. What cross-disciplinary approaches enhance understanding of peroxoate decomposition mechanisms?

• Methodology : Integrate environmental chemistry methods (e.g., atmospheric pressure chemical ionization mass spectrometry) to study oxidative degradation products. Collaborate with materials science teams to assess decomposition kinetics in polymer matrices .